Cas no 2137627-22-4 ((4-Fluoro-1,2-benzothiazol-3-yl)methanamine)

• Product Name: (4-Fluoro-1,2-benzothiazol-3-yl)methanamine
• CAS No: 2137627-22-4
• MF: C₈H₇FN₂S
• MW: 182.217983484268
• CID: 5760327
• PubChem ID: 165472481
• Update Time: 2025-06-14

(4-Fluoro-1,2-benzothiazol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-fluoro-1,2-benzothiazol-3-yl)methanamine
• 2137627-22-4
• EN300-1117772
• (4-Fluoro-1,2-benzothiazol-3-yl)methanamine

• Inchi： 1S/C8H7FN2S/c9-5-2-1-3-7-8(5)6(4-10)11-12-7/h1-3H,4,10H2
• InChI Key： CZSAOXPMPRAKSE-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(C=2C(CN)=N1)F

Computed Properties

• Exact Mass: 182.03139757g/mol
• Monoisotopic Mass: 182.03139757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.2Ų

Additional information on (4-Fluoro-1,2-benzothiazol-3-yl)methanamine

Comprehensive Overview of (4-Fluoro-1,2-benzothiazol-3-yl)methanamine (CAS No. 2137627-22-4) and Its Applications

The compound (4-Fluoro-1,2-benzothiazol-3-yl)methanamine (CAS No. 2137627-22-4) is a fluorinated benzothiazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, this molecule serves as a versatile intermediate in the synthesis of bioactive compounds. The presence of a fluoro substituent and a methanamine group enhances its reactivity, making it valuable for drug discovery and material science applications.

In recent years, the demand for fluorinated heterocycles like (4-Fluoro-1,2-benzothiazol-3-yl)methanamine has surged due to their role in improving metabolic stability and bioavailability in drug candidates. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given the benzothiazole scaffold's prevalence in neuroactive compounds. Additionally, its CAS No. 2137627-22-4 is frequently searched in chemical databases, reflecting its growing industrial relevance.

From a synthetic perspective, (4-Fluoro-1,2-benzothiazol-3-yl)methanamine offers a robust platform for further functionalization. Its benzothiazole core is known for its electron-rich properties, which facilitate diverse chemical transformations. This adaptability aligns with current trends in green chemistry, where researchers prioritize efficient, sustainable synthesis routes. The compound's fluorine atom also contributes to its utility in PET imaging probes, a hot topic in diagnostic medicine.

The agrochemical industry has also explored CAS No. 2137627-22-4 for developing novel pesticides and herbicides. The 4-fluoro substitution enhances lipophilicity, improving membrane permeability in target organisms. This property is critical for addressing modern agricultural challenges, such as pesticide resistance and environmental persistence, which are frequently discussed in sustainability forums.

Quality control and analytical characterization of (4-Fluoro-1,2-benzothiazol-3-yl)methanamine are essential for ensuring its efficacy in end-use applications. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to verify purity and structural integrity. These methods are often highlighted in QA/QC workflows, a recurring theme in pharmaceutical manufacturing discussions.

In summary, (4-Fluoro-1,2-benzothiazol-3-yl)methanamine (CAS No. 2137627-22-4) represents a multifaceted compound with broad applicability across life sciences and materials engineering. Its alignment with contemporary research priorities—such as fluorine chemistry, drug design, and sustainable agriculture—ensures its continued relevance in scientific and industrial communities.